(2E)-N-(2,4-dibromophenyl)-3-(4-methoxyphenyl)prop-2-enamide

• Molecular Formula: C16H13Br2NO2
• Molecular Weight: 411.09 g/mol
• IUPAC Name: (E)-N-(2,4-dibromophenyl)-3-(4-methoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C16H13Br2NO2/c1-21-13-6-2-11(3-7-13)4-9-16(20)19-15-8-5-12(17)10-14(15)18/h2-10H,1H3,(H,19,20)/b9-4+
• InChI Key: VDRGUZSQROONKR-RUDMXATFSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C(=O)NC2=C(C=C(C=C2)Br)Br
• Canonical SMILES: COC1=CC=C(C=C1)C=CC(=O)NC2=C(C=C(C=C2)Br)Br

Description

(2E)-N-(2,4-dibromophenyl)-3-(4-methoxyphenyl)prop-2-enamide is an organic compound that belongs to the class of enamides Enamides are characterized by the presence of a double bond conjugated with an amide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-N-(2,4-dibromophenyl)-3-(4-methoxyphenyl)prop-2-enamide typically involves the following steps:

Starting Materials: The synthesis begins with 2,4-dibromoaniline and 4-methoxybenzaldehyde.

Formation of the Enamine: The first step involves the formation of an enamine intermediate through the reaction of 2,4-dibromoaniline with 4-methoxybenzaldehyde in the presence of a base such as sodium hydroxide.

Amidation: The enamine intermediate is then subjected to amidation using an appropriate amide-forming reagent, such as acetic anhydride, to yield the final product.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

(2E)-N-(2,4-dibromophenyl)-3-(4-methoxyphenyl)prop-2-enamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The bromine atoms in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

(2E)-N-(2,4-dibromophenyl)-3-(4-methoxyphenyl)prop-2-enamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Investigated for its potential therapeutic applications in drug development.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of (2E)-N-(2,4-dibromophenyl)-3-(4-methoxyphenyl)prop-2-enamide involves its interaction with molecular targets such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The specific pathways involved depend on the context of its application, such as its use as a therapeutic agent or a research tool.

Comparison with Similar Compounds

Similar Compounds

(2E)-N-(2,4-dichlorophenyl)-3-(4-methoxyphenyl)prop-2-enamide: Similar structure but with chlorine atoms instead of bromine.

(2E)-N-(2,4-difluorophenyl)-3-(4-methoxyphenyl)prop-2-enamide: Similar structure but with fluorine atoms instead of bromine.

(2E)-N-(2,4-dimethylphenyl)-3-(4-methoxyphenyl)prop-2-enamide: Similar structure but with methyl groups instead of bromine.

Uniqueness

The uniqueness of (2E)-N-(2,4-dibromophenyl)-3-(4-methoxyphenyl)prop-2-enamide lies in its specific substitution pattern with bromine atoms, which can influence its reactivity and biological activity. The presence of bromine atoms can enhance the compound’s ability to participate in halogen bonding, potentially leading to unique interactions with biological targets.